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Compound of Interest

Compound Name: NCI-14465

Cat. No.: B15574885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NCI-14465 (also known as

NSC14465), a novel inhibitor of Mixed Lineage Kinase 1 (MLK1), and its application in inducing

apoptosis in cancer cells. The information is compiled from preclinical research and is intended

to guide further investigation into its therapeutic potential.

Introduction
NCI-14465 has been identified as a potent anti-tumor agent that demonstrates efficacy in both

prostate and pancreatic cancer models.[1][2][3][4][5] Its mechanism of action is centered on the

inhibition of MLK1, a key component of the mitogen-activated protein kinase (MAPK) signaling

pathway.[1][2][4][5] By targeting MLK1, NCI-14465 disrupts downstream signaling cascades

that are crucial for cancer cell proliferation and survival, ultimately leading to apoptosis.

Mechanism of Action: Inhibition of the MLK1-JNK
Signaling Pathway
NCI-14465 functions as a direct inhibitor of MLK1. MLK1 is a member of the mixed-lineage

kinase family, which acts as a MAP kinase kinase kinase (MAP3K).[6][7] In several cellular

stress and apoptotic pathways, MLK1 is responsible for the phosphorylation and activation of

MAP kinase kinases (MKKs), specifically MKK4 and MKK7.[6][7] These MKKs, in turn,
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phosphorylate and activate the c-Jun N-terminal kinase (JNK), a critical mediator of the

apoptotic response.[6][7]

Activated JNK translocates to the nucleus and phosphorylates the transcription factor c-Jun.

This phosphorylation event enhances the transcriptional activity of c-Jun, leading to the

expression of pro-apoptotic genes. By inhibiting MLK1, NCI-14465 effectively blocks this

signaling cascade, preventing the activation of JNK and the subsequent induction of apoptosis.
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1. Cancer Cell Culture
(e.g., Pancreatic or Prostate)

2. Treatment with NCI-14465
(Varying concentrations and time points)

3a. Cell Proliferation Assay
(e.g., MTT, CCK-8)

3b. Apoptosis Assay
(e.g., Annexin V Staining)

3c. In Vitro Kinase Assay
(MLK1 activity)

4. Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for NCI-14465 in
Cancer Cell Apoptosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574885#nci-14465-for-inducing-apoptosis-in-
cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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